Cas no 62179-52-6 (Carbamic chloride, (chloromethyl)ethyl-)

• Product Name: Carbamic chloride, (chloromethyl)ethyl-
• CAS No: 62179-52-6
• MF: C₄H₇Cl₂NO
• MW: 156.010479211807
• CID: 455257
• PubChem ID: 11412508
• Update Time: 2025-04-19

Carbamic chloride, (chloromethyl)ethyl- Chemical and Physical Properties

Names and Identifiers

• Carbamic chloride, (chloromethyl)ethyl-
• N-(chloromethyl)-N-ethylcarbamoyl chloride
• DTXSID10465000
• 62179-52-6
• AKOS006388180
• SCHEMBL11504297

• Inchi： 1S/C4H7Cl2NO/c1-2-7(3-5)4(6)8/h2-3H2,1H3
• InChI Key： NYHTWFZRTZQTNZ-UHFFFAOYSA-N
• SMILES： ClCN(C(=O)Cl)CC

Computed Properties

• Exact Mass: 154.99061
• Monoisotopic Mass: 154.9904692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 86.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31